Cas no 1862358-06-2 (4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-)

• Product Name: 4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-
• CAS No: 1862358-06-2
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5295448
• Update Time: 2025-06-26

4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-

• Inchi： 1S/C9H13NO3S/c1-9(2-3-9)8(13)10-5-14-4-6(10)7(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： LBZPKSLSRGIGLR-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)N(C(C2(C)CC2)=O)C1

Additional information on 4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-

4-Thiazolidinecarboxylic Acid, 3-[(1-Methylcyclopropyl)Carbonyl]-: A Comprehensive Overview

4-Thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-, also known by its CAS number 1862358-06-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidine derivatives, which have been extensively studied for their potential applications in drug development. The structure of this compound is characterized by a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms, along with a carboxylic acid group and a substituted cyclopropyl moiety.

The thiazolidine ring system is a key structural feature of this compound, contributing to its unique chemical properties. The presence of the sulfur atom in the ring imparts distinct electronic properties, making it a versatile scaffold for various chemical modifications. The carboxylic acid group attached to the thiazolidine ring adds to the compound's reactivity and functional diversity. Furthermore, the substitution pattern on the cyclopropyl group plays a crucial role in determining the compound's stability and reactivity.

Recent studies have highlighted the potential of 4-thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]- as a precursor for the synthesis of bioactive molecules. Researchers have explored its use in the development of novel antibiotics, anti-inflammatory agents, and anticancer drugs. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in coordination chemistry.

In terms of synthesis, several methods have been reported for the preparation of 4-thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-. These methods typically involve multi-step reactions starting from readily available starting materials. The most common approach involves the cyclization of an appropriate amino carbonyl compound under specific conditions to form the thiazolidine ring. Subsequent functionalization steps are then carried out to introduce the desired substituents on the ring system.

The physical and chemical properties of this compound are essential for understanding its behavior in various chemical environments. It has been reported that 4-thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]- exhibits good solubility in polar solvents due to the presence of hydrogen-bonding groups such as the carboxylic acid moiety. Its stability under different pH conditions has also been studied, making it suitable for use in various chemical processes.

The biological activity of this compound has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of proteases, which are key players in processes such as inflammation and cancer progression. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its potential therapeutic applications.

In conclusion, 4-thiazolidinecarboxylic acid, 3-[(1-methylcyclopropyl)carbonyl]-, with its unique structural features and diverse functional groups, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis and its potential applications in drug discovery make it an important compound in contemporary chemical research.